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Compound of Interest

Compound Name: Secobarbital sodium salt

Cat. No.: B12057609

Get Quote

Abstract & Scientific Rationale
Secobarbital sodium is a short-acting barbiturate derivative (GABA-A receptor modulator)

widely used in neurophysiology and anesthesia research. While chemically similar to

pentobarbital, secobarbital possesses a distinct allyl side chain that enhances lipophilicity but

reduces hydrolytic stability.

The Critical Challenge: Secobarbital sodium is hygroscopic and freely soluble in water, but its

stability is strictly pH-dependent. The sodium salt yields a highly alkaline solution (pH 9.7–

10.5).[1] If the pH drops below 8.8, the lipophilic free acid form precipitates, causing solution

failure and potential embolism upon injection. Furthermore, aqueous solutions of secobarbital

undergo rapid hydrolytic decomposition (ring opening) upon standing.

This guide provides two distinct protocols:

Protocol A (Acute): For immediate use (Saline vehicle).

Protocol B (Stock): For shelf-stable storage (Propylene Glycol/Ethanol vehicle).
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Before beginning, verify the physicochemical properties to ensure experimental success.

Table 1: Physicochemical Properties of Secobarbital
Sodium

Property Value Implication for Protocol

Molecular Weight 260.27 g/mol
Use this MW for molarity

calculations.

Solubility (Water) Freely Soluble
Easy to dissolve, but unstable

over time.

pKa ~7.9 (Free Acid)
Solution must be kept alkaline

(pH > 9) to maintain salt form.

pH (10% aq.[1][2] soln) 9.7 – 10.5

Do not buffer to physiological

pH (7.4) prior to injection; it will

precipitate.

Stability Hydrolytic
Aqueous solutions decompose

within hours. Prepare fresh.

Controlled Status Schedule II (USA)
Requires DEA logging and

secure storage.

Decision Matrix: Vehicle Selection
Use the following logic to select the correct protocol for your experiment.
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Experimental Requirement

Dosing Frequency?

Single Acute Dose
(Immediate Use)

One-off

Repeated Dosing
(Stock Solution Needed)

Multiple days

Is Physiological
Neutrality Critical?

PROTOCOL B:
Organic Co-Solvent

(Stable for 30+ days)

PROTOCOL A:
Saline Vehicle

(Must use within 60 mins)

Yes (Avoid solvents) No (High conc. needed)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate dissolution vehicle.

Protocol A: Saline Vehicle (Immediate Use)
Best for: Acute neurophysiology, sensitive metabolic studies where organic solvents

(PG/Ethanol) might interfere. Stability: < 60 minutes.[1][3] Do not store.

Reagents
Secobarbital Sodium salt (Powder)[2][4]
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0.9% Sodium Chloride Injection, USP (Sterile Saline)

0.22 µm Syringe Filter (PES or Nylon)

Step-by-Step Methodology
Calculation: Determine the total mass required.

Example: For 10 mice (25g each) at 50 mg/kg dose:

Safety Factor: Prepare 20% excess. Weigh 15 mg.

Weighing: Weigh 15 mg of Secobarbital Sodium into a sterile 1.5 mL microcentrifuge tube.

Dissolution: Add 1.5 mL of Sterile Saline (Final Conc: 10 mg/mL).

Note: Do not use Phosphate Buffered Saline (PBS) if the pH is < 7.4, as precipitation may

occur. Simple saline is safer.

Vortex: Vortex gently for 30 seconds. The powder should dissolve instantly.

Visual Check: Solution must be clear and colorless. If cloudy, discard.

Sterilization: Draw solution into a syringe and push through a 0.22 µm syringe filter into a

fresh sterile vial.

Administration: Inject Intraperitoneally (IP) or Intravenously (IV) immediately.

Protocol B: Co-Solvent Vehicle (High Stability
Stock)
Best for: High-dose stock solutions (up to 50-60 mg/mL), longitudinal studies, or euthanasia

solutions. Stability: 30–90 days at 4°C (protected from light).

Reagents
Secobarbital Sodium salt[1][5][4][6][7][8][9]

Propylene Glycol, USP (PG)
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Ethanol (95% or Absolute)

0.9% Sterile Saline[10]

Formulation Logic
Water accelerates hydrolysis. By replacing a portion of the water with Propylene Glycol (PG)

and Ethanol, we reduce the dielectric constant and stabilize the barbiturate ring. This mimics

commercial veterinary pentobarbital formulations.

Target Vehicle Composition:

40% Propylene Glycol[10][11]

10% Ethanol[10][11]

50% Saline (0.9%)

Step-by-Step Methodology (To make 10 mL at 50 mg/mL)
Preparation of Vehicle Base (Make 10 mL):

Measure 4 mL Propylene Glycol.

Measure 1 mL Ethanol.

Measure 5 mL 0.9% Saline.

Mix thoroughly in a glass vial.

Solute Addition:

Weigh 500 mg Secobarbital Sodium.[5][7][9]

Add the powder to the Vehicle Base.

Mixing: Vortex or use a magnetic stirrer for 5–10 minutes.

Note: Dissolution is slower in organic solvents than in pure water.
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pH Verification (Critical):

Spot check pH.[1][2][9] It should be > 9.5.[1][7][9]

Troubleshooting: If pH is < 9.0, add 1N NaOH dropwise. Never add acid to adjust pH

down.

Filtration: Filter sterilize (0.22 µm) into a sterile, foil-wrapped glass vial (light sensitive).

Storage: Label as "Schedule II - Secobarbital". Store at 4°C.

In Vivo Administration Guidelines
Dosage Reference (Mouse/Rat)

Sedation/Light Anesthesia: 30 mg/kg (IP)

Surgical Anesthesia: 40–60 mg/kg (IP)

LD50 (Rat, oral): 125 mg/kg[4][12]

Injection Volume: Ideal volume is 10 mL/kg (e.g., 0.25 mL for a 25g mouse).

Injection Workflow Diagram
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Figure 2: Standard Operating Procedure for IP administration.

Safety & Compliance (E-E-A-T)
Precipitation Risk: Never mix Secobarbital Sodium in the same syringe with acidic drugs

(e.g., Ketamine HCl, Acepromazine, Atropine Sulfate). The mixture will turn cloudy

immediately due to free acid precipitation, rendering it unsafe.
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Tissue Irritation: The high pH (approx 10) can be irritating. For subcutaneous (SC) use, dilute

further with saline immediately before injection to lower tonicity, though IP is preferred.

DEA Compliance: Secobarbital is a Schedule II substance.[1][2]

Must be stored in a double-locked steel cabinet.

Every mg must be accounted for in a usage log.

Discarded excess solution must be witnessed and documented (e.g., into kitty litter or

chemical waste kit).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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